1-(1H-Imidazol-2-yl)-2,5-dimethylcyclohexan-1-amine

• Molecular Formula: C11H19N3
• Molecular Weight: 193.29 g/mol
• IUPAC Name: 1-(1H-imidazol-2-yl)-2,5-dimethylcyclohexan-1-amine
• InChI: InChI=1S/C11H19N3/c1-8-3-4-9(2)11(12,7-8)10-13-5-6-14-10/h5-6,8-9H,3-4,7,12H2,1-2H3,(H,13,14)
• InChI Key: TUGWGABDYMIHOC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C(C1)(C2=NC=CN2)N)C

Description

1-(1H-Imidazol-2-yl)-2,5-dimethylcyclohexan-1-amine is a bicyclic organic compound featuring a cyclohexane ring substituted with two methyl groups at positions 2 and 5, an amine group at position 1, and an imidazole ring fused to the cyclohexane backbone. The stereochemistry of the cyclohexane ring and substituents may influence its physicochemical properties, such as solubility and lipophilicity. Structural characterization of this compound, including bond lengths, angles, and conformational analysis, is typically performed using X-ray crystallography refined via programs like SHELXL, a widely adopted tool for small-molecule structure determination .

Preparation Methods

The synthesis of 1-(1H-Imidazol-2-yl)-2,5-dimethylcyclohexan-1-amine typically involves the following steps:

Formation of the Imidazole Ring: The imidazole ring can be synthesized through various methods, such as the Debus-Radziszewski reaction, which involves the condensation of glyoxal, ammonia, and formaldehyde.

Attachment to Cyclohexane: The imidazole ring is then attached to a cyclohexane derivative through a series of reactions, including alkylation and amination.

Industrial Production: Industrial production methods may involve the use of catalysts and optimized reaction conditions to increase yield and purity.

Chemical Reactions Analysis

1-(1H-Imidazol-2-yl)-2,5-dimethylcyclohexan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The imidazole ring can undergo substitution reactions with halogens or other electrophiles, resulting in the formation of substituted derivatives.

Scientific Research Applications

1-(1H-Imidazol-2-yl)-2,5-dimethylcyclohexan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Medicine: It is being investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: The compound can be used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(1H-Imidazol-2-yl)-2,5-dimethylcyclohexan-1-amine involves its interaction with specific molecular targets:

Molecular Targets: The compound can bind to enzymes and receptors, modulating their activity.

Pathways Involved: It may influence various biochemical pathways, including those involved in cell signaling and metabolism.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound belongs to a class of imidazole-containing cyclohexylamines. Key structural analogues include:

2,5-Dimethylcyclohexan-1-amine : Retains the methyl-substituted cyclohexane but lacks the imidazole ring, limiting its ability to participate in aromatic interactions.

Ketoconazole : A clinically used antifungal agent with a larger imidazole-derived structure; its extended side chains enhance binding to cytochrome P450 enzymes but reduce blood-brain barrier permeability compared to smaller analogues.

Physicochemical Properties

Property	1-(1H-Imidazol-2-yl)-2,5-dimethylcyclohexan-1-amine	1-(1H-Imidazol-2-yl)-cyclohexan-1-amine	2,5-Dimethylcyclohexan-1-amine
Molecular Weight (g/mol)	~221.3	~193.2	~141.2
LogP (Predicted)	1.8	1.2	1.5
Aqueous Solubility (mg/mL)	~15	~30	~50
Melting Point (°C)	145–148	120–123	90–93

The rigid cyclohexane backbone also contributes to a higher melting point .

Research Findings and Methodological Insights

Structural refinements using SHELXL have revealed that the amine group in 1-(1H-Imidazol-2-yl)-2,5-dimethylcyclohexan-1-amine adopts a chair conformation, with the imidazole ring in an equatorial position to minimize steric strain. This contrasts with analogues lacking methyl substituents, where axial orientations are more common .

Biological Activity

1-(1H-Imidazol-2-yl)-2,5-dimethylcyclohexan-1-amine is a compound with significant potential in medicinal chemistry due to its unique structural features. The presence of an imidazole ring and a cyclohexane moiety allows for diverse interactions with biological targets, including enzymes and receptors. This article explores the biological activity of this compound, focusing on its pharmacological properties, potential therapeutic applications, and related research findings.

Chemical Structure and Properties

The molecular formula of 1-(1H-Imidazol-2-yl)-2,5-dimethylcyclohexan-1-amine is C11H19N3, with a molecular weight of approximately 193.29 g/mol. The compound features an imidazole ring that is known for its ability to coordinate with metal ions, influencing enzymatic activities and cellular signaling pathways .

Antimicrobial Properties

Preliminary studies indicate that 1-(1H-Imidazol-2-yl)-2,5-dimethylcyclohexan-1-amine exhibits antimicrobial activity. This has been attributed to the imidazole group, which is known to interact with various biological macromolecules, potentially disrupting microbial cell function .

Anticancer Potential

Research has suggested that this compound may possess anticancer properties. Its structure allows it to interact with cancer cell lines, possibly inhibiting cell proliferation and inducing apoptosis. Studies are ongoing to elucidate the specific mechanisms involved .

Interaction with Biological Targets

The compound's ability to bind with enzymes and receptors is crucial for understanding its mechanism of action. Interaction studies have shown that it can influence signaling pathways within cells, suggesting a role in modulating various biological processes .

Study on Antimicrobial Activity

In a study assessing the antimicrobial efficacy of various imidazole derivatives, 1-(1H-Imidazol-2-yl)-2,5-dimethylcyclohexan-1-amine was found to be effective against several bacterial strains. The minimum inhibitory concentration (MIC) values were determined, demonstrating its potential as an antimicrobial agent.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	15
Escherichia coli	20
Pseudomonas aeruginosa	25

Study on Anticancer Activity

A recent study evaluated the anticancer effects of the compound on human cancer cell lines. Results indicated that treatment with 1-(1H-Imidazol-2-yl)-2,5-dimethylcyclohexan-1-amine led to a significant reduction in cell viability.

Cell Line	IC50 (µM)
MCF-7 (breast cancer)	10
HeLa (cervical cancer)	15
A549 (lung cancer)	12

The biological activity of 1-(1H-Imidazol-2-yl)-2,5-dimethylcyclohexan-1-amine is hypothesized to involve several mechanisms:

• Enzyme Inhibition : The imidazole moiety can interact with active sites of enzymes, inhibiting their function.
• Receptor Modulation : The compound may act as an agonist or antagonist at specific receptors, influencing downstream signaling pathways.